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Compound of Interest

Compound Name: 3-(4-Iodophenyl)oxetane

Cat. No.: B12954417

Get Quote

Executive Summary & Molecule Profile
This guide provides the operational framework for handling 3-(4-Iodophenyl)oxetane (CAS:

1823963-14-9).[1] As a medicinal chemistry scaffold, this molecule combines an aryl iodide

handle (for cross-coupling) with an oxetane ring (a metabolic stability-enhancing bioisostere).

While often classified under generic "Irritant" hazard codes, the oxetane moiety introduces

specific stability concerns—primarily acid-catalyzed ring opening—that standard safety data

sheets (SDS) may understate. This guide bridges the gap between basic compliance and

expert handling.

Physicochemical Context[2][3][4][5][6][7][8][9][10][11]
Structure: A strained 4-membered ether (oxetane) linked to an iodobenzene.

Physical State: Solid (typically off-white to yellow).

Key Reactivity:

Oxetane Ring: Susceptible to polymerization or ring-opening in acidic media [1].
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Aryl Iodide: Light-sensitive; C-I bond is labile under UV or palladium catalysis.

Risk Assessment & Hazard Profiling
Effective safety relies on understanding why a protocol exists.

Hazard Category Specific Risk Mechanism/Causality

Acute Toxicity H302 (Harmful if swallowed)

Systemic absorption. Iodine-

containing organics can disrupt

thyroid function upon chronic

exposure.

Surface Reactivity H315 / H319 (Irritant)

The oxetane ring is an

electrophile. Upon contact with

biological nucleophiles (skin

proteins), it poses a

sensitization risk.

Chemical Stability Acid Sensitivity

Oxetanes possess significant

ring strain (~106 kJ/mol).

Contact with strong Lewis

acids or Brønsted acids can

trigger exothermic

polymerization [2].

Physical Hazard Static Charge

Dry organic powders,

particularly heavy halogenated

ones, are prone to static

buildup, increasing dispersion

risk during weighing.
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Expert Insight: Treat this compound as a Potential Alkylating Agent. While less reactive than

epoxides, the oxetane ring can open in vivo or in waste streams, necessitating strict barrier

protection.

Personal Protective Equipment (PPE) Matrix
Standard lab coats are insufficient for handling strained heterocycles in solution. Adhere to this

tiered PPE strategy.

Tier 1: Routine Handling (Weighing/Transfer)
Hand Protection:Double Nitrile Gloves (Minimum 5 mil thickness outer, 4 mil inner).

Why? Organic iodides in solution can permeate thin nitrile. The second layer provides a

visual breach indicator and a time buffer [3].

Validation: Check for pinholes by inflating the glove with air prior to donning.

Eye Protection: Chemical Safety Goggles (ANSI Z87.1).[2]

Why? Safety glasses with side shields offer insufficient protection against airborne dusts

or splashes that could act as lacrimators.

Respiratory: Fume Hood (Face velocity 80–100 fpm).

Note: If weighing outside a hood is unavoidable (not recommended), use a P100

particulate respirator.

Tier 2: High-Risk Operations (Spill Cleanup / Scale-up
>10g)

Body Protection: Tyvek® Lab Coat or Sleeve Covers.
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Why? Prevents dust accumulation on cotton fibers, which can transfer to common areas.

Glove Upgrade: Silver Shield® / Laminate gloves (for spill cleanup).

Why? Laminate offers broad-spectrum resistance to the halogenated solvents (e.g., DCM)

often used to dissolve this compound.

Operational Workflow & Logistics
The following diagram outlines the critical control points (CCPs) for moving this material from

storage to disposal.

Critical Safety Barrier

1. Cold Storage
(2-8°C, Dark)

2. Pre-Op Check
(Hood Flow & Static)

Acclimate to RT 3. Weighing
(Anti-static Gun)

Double Glove 4. Reaction Setup
(Inert Atm, No Acid)

Dissolve immediately 5. Disposal
(Halogenated Stream)

Quench & Segregate

Click to download full resolution via product page

Figure 1: Operational workflow emphasizing the "Critical Safety Barrier" where exposure risk is

highest.

Detailed Protocol Steps
Step 1: Pre-Operational Validation
Before opening the vial, verify the engineering controls.

Airflow: Confirm fume hood monitor reads "Safe" or use a tissue strip to visualize inward

airflow.

Light: If the material is yellowing, it may have partially decomposed (iodine liberation).

Handle degraded material as hazardous waste.

Step 2: Weighing & Solubilization
Static Control: Use an ionizing fan or anti-static gun if the powder flies.
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Solvent Selection: Dissolve in non-acidic solvents (DCM, THF, EtOAc).

Caution: Avoid protic acids (HCl, H2SO4) unless the reaction explicitly demands ring

opening.

Containment: Wipe the exterior of the vial with a solvent-dampened Kimwipe inside the hood

before returning it to storage.

Step 3: Reaction Monitoring
Inert Atmosphere: Run cross-couplings under Nitrogen/Argon. Oxygen can accelerate the

degradation of the aryl-iodide bond.

Quenching: If the reaction mixture is acidic, neutralize with mild base (NaHCO3) before

concentrating to prevent runaway polymerization of unreacted oxetane [4].

Waste Disposal & Decontamination
Disposal of 3-(4-Iodophenyl)oxetane requires segregation due to the iodine content (heavy

metal/halogen) and the strained ring.

Waste Stream Criteria Action Plan

Solid Waste
Contaminated gloves, paper,

solid reagent.

Double-bag in clear

polyethylene. Label "Toxic

Solid - Organoiodide".

Liquid Waste
Reaction mixtures, mother

liquors.

Halogenated Organic Waste.

Do NOT mix with strong acids.

Spill Cleanup Powder spill.

Wet-wipe with EtOAc. Do not

dry sweep (creates dust). Treat

cleanup materials as solid

hazardous waste.

Decontamination Solution: For cleaning glassware or bench surfaces, use a solution of 10%

Sodium Thiosulfate.
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Mechanism:[3][4] Thiosulfate reduces any liberated iodine (I2) to colorless, water-soluble

iodide (I-), reducing toxicity and staining risks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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